Cas no 1804449-60-2 (2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804449-60-2
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4866308
• Update Time: 2025-09-28

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-5-4(1-11)12-2-3(6(5)13)7(9)10/h2,7H,1,11H2,(H,12,13)
• InChI Key： VCOADENMLGUXAI-UHFFFAOYSA-N
• SMILES： ClC1C(C(C(F)F)=CNC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804449-60-2)

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804449-60-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its aminomethyl, chloro, difluoromethyl, and hydroxy functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic scaffolds in medicinal chemistry.

The molecular structure of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine combines multiple functional moieties, each contributing to its chemical behavior. The presence of a difluoromethyl group enhances metabolic stability, a property highly sought after in the development of bioactive molecules. Meanwhile, the aminomethyl side chain offers opportunities for further derivatization, enabling the creation of targeted compounds for specific biological interactions. Such characteristics align with current trends in fragment-based drug design (FBDD) and high-throughput screening (HTS), where modular building blocks are essential.

In agrochemical applications, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine serves as a precursor for crop protection agents. The chloro and difluoromethyl substituents are known to improve the lipophilicity and bioavailability of active ingredients, addressing challenges in pest resistance management. With the global shift toward sustainable agriculture, this compound’s role in developing next-generation pesticides is under active investigation, particularly in formulations targeting fungal and bacterial pathogens.

From a synthetic perspective, the preparation of CAS No. 1804449-60-2 involves multi-step organic transformations, often leveraging modern catalytic methods such as cross-coupling reactions or C-H functionalization. Recent advancements in flow chemistry and green solvents have also been explored to optimize its production, reflecting the industry’s focus on environmentally friendly processes. These innovations resonate with the broader push for green chemistry and reduced carbon footprints in chemical manufacturing.

The compound’s physicochemical properties, including solubility, stability, and pKa, are critical for its practical utility. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine, ensuring compliance with regulatory standards. Such rigor is vital given the increasing scrutiny of chemical safety and efficacy in both pharmaceutical and agricultural sectors.

Emerging topics such as AI-driven drug discovery and computational chemistry have further amplified interest in this compound. In silico modeling studies predict its binding affinities to various biological targets, accelerating hit-to-lead optimization. Additionally, its structural motifs are frequently queried in chemical databases, underscoring its relevance in virtual screening campaigns.

In summary, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804449-60-2) represents a multifaceted tool for researchers across disciplines. Its adaptability to diverse synthetic pathways and alignment with contemporary scientific priorities—such as sustainability, precision agriculture, and rational drug design—solidify its importance in modern chemistry. As exploration continues, this compound is poised to contribute to breakthroughs in health and environmental sciences.